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Compound of Interest

Compound Name: Basic Blue 8

Cat. No.: B1221837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for C.I. 42563, also known

as Victoria Blue R, Basic Blue 8, and Fat Blue 4R. The following sections detail toxicological

data, personal protective equipment (PPE) recommendations, emergency procedures, and

proper storage and disposal methods. This document is intended for use by professionals in

research and development environments.

Toxicological Data
The available toxicological data for C.I. 42563 indicates that it is harmful if swallowed and may

cause irritation to the eyes.[1][2] Long-term exposure to high concentrations of the dust may

lead to changes in lung function.[3] It is classified as Acute Toxicity, Category 4 (H302).[1][2]

Toxicity Data for C.I. 42563

Acute Oral Toxicity (LD50) 960 mg/kg (Rat)[3]

Acute Subcutaneous Toxicity (LD50) 1408 mg/kg (Mouse)[3]

Carcinogenicity Carcinogenic by RTECS criteria[3]

Eye Irritation: Direct contact with the eyes may cause transient discomfort, including tearing

and redness.[3] For cationic dyes, exposure to rabbit eyes has shown initial staining that, while

disappearing within a day, can be followed by the cornea becoming translucent and greyish.[3]
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In severe cases, opacity may increase, and the cornea can soften, potentially leading to

necrosis and permanent opacification.[3]

Skin Irritation: While skin contact is not generally thought to produce harmful health effects

based on animal models, it is recommended to wash the skin with soap and water immediately

after contact.[3][4] If irritation persists, medical attention should be sought.[4]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited above are based on

standardized OECD guidelines.

Acute Oral Toxicity (LD50)
The acute oral toxicity of C.I. 42563 was likely determined following a protocol similar to the

OECD Guideline for the Testing of Chemicals, Section 4. This involves the administration of the

substance to fasted animals in graduated doses to determine the dose at which 50% of the test

animals die.

Eye Irritation
Eye irritation potential is typically assessed using the Draize test in rabbits, as outlined in

OECD Guideline 405. A measured amount of the substance is applied to one eye of a rabbit,

with the other eye serving as a control. The eyes are then observed for signs of irritation such

as redness, swelling, and discharge at specific intervals.

Mutagenicity (Ames Test)
While specific results for C.I. 42563 are not readily available, the mutagenic potential of

chemical substances is commonly evaluated using the Ames test (OECD Guideline 471). This

test utilizes strains of Salmonella typhimurium with mutations in the histidine synthesis gene.

The substance is tested for its ability to cause a reverse mutation, allowing the bacteria to grow

on a histidine-free medium.

Personal Protective Equipment (PPE)
To minimize exposure to C.I. 42563, the following personal protective equipment is

recommended.[2]
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PPE for Handling C.I. 42563

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene, or PVC).

Body Protection
Laboratory coat or other protective clothing to

prevent skin contact.

Respiratory Protection

A NIOSH-approved respirator is recommended

if ventilation is inadequate or if dust is

generated.

Handling and Storage
Handling:

Avoid contact with skin and eyes.[2]

Do not breathe dust.[2]

Ensure adequate ventilation in the handling area.[2]

Wash hands thoroughly after handling.[5]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[2]

Store away from incompatible materials such as strong oxidizing agents.[3]

Keep in a cool place.[1]

Emergency Procedures
First Aid Measures:
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After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.[4] If

irritation persists, seek medical attention.[4]

After skin contact: Wash off with soap and plenty of water.[4] If irritation persists, seek

medical attention.[4]

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[6]

After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a physician or poison control center immediately.[6]

Fire-Fighting Measures:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific hazards: May emit toxic fumes under fire conditions.[3]

Protective equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]

Accidental Release Measures:

Wear appropriate personal protective equipment.[2]

Avoid dust formation.[6]

Sweep up and shovel. Keep in suitable, closed containers for disposal.[7]

Do not let product enter drains.[6]

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations.[3]

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://chemiis.com/product/victoria-blue/
https://chemiis.com/product/victoria-blue/
https://chemiis.com/product/victoria-blue/
https://chemiis.com/product/victoria-blue/
https://www.chemicalbook.com/msds/victoria-blue-4r.pdf
https://www.chemicalbook.com/msds/victoria-blue-4r.pdf
https://www.carlroth.com/medias/SDB-7742-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM3OTF8YXBwbGljYXRpb24vcGRmfGFEQXdMMmhpTkM4NU1UYzVOREl3TlRJME5UYzBMMU5FUWw4M056UXlYMGRDWDBWT0xuQmtaZ3w1MTIzYTFiMTAzOGEyNzZiNDIxZTAwNzhlZWRiY2I2ZGQ1ZDIyOTNmZDEyZjAzNmEwYmExNTAwNGYyNzNhYTNj
https://datasheets.scbt.com/sc-216056.pdf
https://www.chemicalbook.com/msds/victoria-blue-4r.pdf
https://www.biognost.com/wp-content/uploads/2020/02/Victoria-Blue-R-C.I.-42563_-MSDS_v2.pdf
https://www.chemicalbook.com/msds/victoria-blue-4r.pdf
https://und-nd.safeschoolssds.com/document/repo/3f4a5f7b-7182-4dbe-b8de-30dc97173af0
https://www.chemicalbook.com/msds/victoria-blue-4r.pdf
https://datasheets.scbt.com/sc-216056.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of C.I. 42563

Start: Handling C.I. 42563

Assess Hazards
- Harmful if swallowed

- Eye irritant
- Potential carcinogen

Wear Appropriate PPE
- Safety glasses

- Gloves
- Lab coat

- Respirator (if needed)

Follow Handling Procedures
- Use in well-ventilated area

- Avoid dust generation
- Avoid contact

Proper Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from oxidizing agents

Spill or Emergency

If spill/emergency occurs

Waste Disposal
- Follow regulations

After use

End

Administer First Aid
- Eye: Flush with water

- Skin: Wash with soap & water
- Inhalation: Move to fresh air
- Ingestion: Seek medical help

Click to download full resolution via product page

Caption: Workflow for the safe handling of C.I. 42563.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1221837?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Pathway for Toxicity Assessment

Test Substance
(C.I. 42563)

Acute Toxicity Testing
(e.g., OECD 401/402) Irritation/Corrosion Testing Mutagenicity Testing

(e.g., Ames Test - OECD 471)

Determine LD50
- Oral

- Dermal

Hazard Classification

Skin Irritation
(e.g., OECD 404)

Eye Irritation
(e.g., OECD 405) Carcinogenicity Assessment

Click to download full resolution via product page

Caption: Logical pathway for assessing the toxicity of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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